Cas no 87664-39-9 (2-Propen-1-one, 3-(4-chlorophenyl)-1-(3-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-chlorophenyl)-1-(3-methoxyphenyl)-
• CAS No: 87664-39-9
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 653850
• PubChem ID: 2880544
• Update Time: 2025-04-19

2-Propen-1-one, 3-(4-chlorophenyl)-1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-chlorophenyl)-1-(3-methoxyphenyl)-
• 3-(4-chlorophenyl)-1-(3-methoxyphenyl)prop-2-en-1-one
• 87664-39-9
• DTXSID20387087
• CBMicro_040475
• AKOS030240230

• Inchi： 1S/C16H13ClO2/c1-19-15-4-2-3-13(11-15)16(18)10-7-12-5-8-14(17)9-6-12/h2-11H,1H3
• InChI Key： WSSJXMPMQBGMIC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų